1-(3-bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol

• IUPAC Name: 1-(3-bromo-2-fluorophenyl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C8H5BrF4O/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13/h1-3,7,14H
• InChI Key: FPRIMADDMXVCKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)C(C(F)(F)F)O
• Molecular Formula: C8H5BrF4O
• Molecular Weight: 273.02 g/mol

Description

1-(3-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol, commonly known as BFFT, is a trifluoromethylated phenol derivative. It is a highly fluorinated compound that has a wide range of applications in scientific research. BFFT is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has been extensively studied for its ability to act as a catalyst, its stability, and its selective reactivity. BFFT has been used in a variety of areas such as in the synthesis of peptides and peptidomimetics, in the synthesis of heterocyclic compounds, and in the synthesis of fluorinated compounds.

Scientific Research Applications

BFFT has been used extensively in scientific research due to its unique properties. It has been used in the synthesis of peptides and peptidomimetics, in the synthesis of heterocyclic compounds, and in the synthesis of fluorinated compounds. BFFT has also been used as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of fluorinated compounds. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of BFFT is not fully understood. However, it is known that BFFT is a highly fluorinated compound that is able to act as a catalyst in the synthesis of organic compounds. It is also known that BFFT is able to selectively react with certain compounds, allowing for the synthesis of specific compounds. Finally, BFFT is able to act as a reagent in the synthesis of fluorinated compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of BFFT are not yet understood. However, it is known that BFFT is highly stable and is able to act as a catalyst in the synthesis of organic compounds. It is also known that BFFT is able to selectively react with certain compounds, allowing for the synthesis of specific compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using BFFT in lab experiments is its ability to act as a catalyst in the synthesis of organic compounds. BFFT is also able to selectively react with certain compounds, allowing for the synthesis of specific compounds. Additionally, BFFT is highly stable and is able to act as a reagent in the synthesis of fluorinated compounds. One limitation of BFFT is that it is not suitable for use in drug synthesis due to its potential toxicity.

Future Directions

There are many potential future directions for BFFT. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis. Additionally, further research into its use as a catalyst in the synthesis of organic compounds, its selectivity in the synthesis of specific compounds, and its use as a reagent in the synthesis of fluorinated compounds is needed. Finally, research into the potential toxicity of BFFT is needed to ensure its safe use in laboratory experiments.

Synthesis Methods

BFFT can be synthesized via a variety of methods. The most common method involves the reaction of 3-bromo-2-fluoroaniline with trifluoroacetic anhydride in the presence of a catalyst. This reaction yields a trifluoromethylated phenol, which is then hydrolyzed to form BFFT. Other methods include the reaction of 3-bromo-2-fluoroaniline with trifluoromethanesulfonic anhydride and the reaction of 3-bromo-2-fluoroaniline with trifluoroacetic acid.